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Compound of Interest

Compound Name: Hydroxy-PEG24-CH2-Boc

Cat. No.: B8103794 Get Quote

In-Depth Technical Guide: Hydroxy-PEG24-CH2-
Boc
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity known as

Hydroxy-PEG24-CH2-Boc, focusing on its identification, key physicochemical properties, and

associated safety data. This information is critical for its safe handling and application in

research and development settings.

Chemical Identification and Properties
Hydroxy-PEG24-CH2-Boc is a complex molecule characterized by a hydroxyl (-OH) group at

one terminus of a 24-unit polyethylene glycol (PEG) chain, and a tert-butyloxycarbonyl (Boc)

protected amine group attached via a methylene (-CH2-) bridge at the other end. The presence

of the hydrophilic PEG chain and the protected amine makes it a valuable building block in

bioconjugation, drug delivery, and surface modification applications.

Table 1: Chemical Identifiers for Hydroxy-PEG24-Boc
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Identifier Value

Chemical Name Hydroxy-PEG24-Boc

CAS Number 2490419-62-8[1][2]

Alternative CAS
1186025-29-5 (for a structurally related

compound)[3][4]

Table 2: Physicochemical Data for Hydroxy-PEG24-Boc and Related Compounds

Property Value Source Compound

Molecular Formula C55H110O27
Hydroxy-PEG24-acid tert-butyl

ester[3]

Molecular Weight 1203.45 g/mol
Hydroxy-PEG24-acid tert-butyl

ester[3]

Appearance White solid
Hydroxy-PEG24-acid tert-butyl

ester[3]

Purity ≥ 97%
Hydroxy-PEG24-acid tert-butyl

ester[3]

Storage Conditions Store at ≤ -20 °C
Hydroxy-PEG24-acid tert-butyl

ester[3]

Safety and Handling
The safe handling of any chemical reagent is paramount in a laboratory setting. The following

sections summarize the known safety information for Hydroxy-PEG24-Boc.

A Safety Data Sheet (SDS) is available for Hydroxy-PEG24-Boc, which provides foundational

safety information[1]. General safety precautions for related chemical structures, such as tert-

Butyl carbamate, recommend handling in accordance with good industrial hygiene and safety

practices. This includes avoiding dust formation and ensuring adequate ventilation.

Table 3: Summary of Safety Information
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Hazard Category Recommendation

First Aid: Eyes

Rinse immediately with plenty of water for at

least 15 minutes. Seek medical attention if

irritation persists.

First Aid: Skin
Wash off immediately with plenty of water.

Remove contaminated clothing.

First Aid: Ingestion
Clean mouth with water and drink plenty of

water afterwards.

First Aid: Inhalation Move to fresh air.

Personal Protective Equipment

Wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and clothing to

prevent skin exposure.

Storage
Keep in a dry, cool, and well-ventilated place.

Keep container tightly closed.

Incompatible Materials Strong oxidizing agents.

Experimental Protocols and Applications
While specific, detailed experimental protocols for Hydroxy-PEG24-CH2-Boc are proprietary

and application-dependent, its structure lends itself to a variety of bioconjugation techniques.

The terminal hydroxyl group can be activated or modified for conjugation to carboxylic acids,

while the Boc-protected amine can be deprotected to allow reaction with activated esters,

isothiocyanates, or other amine-reactive functionalities.

A general workflow for a bioconjugation experiment involving the deprotection of the Boc group

is outlined below.
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General Workflow: Boc Deprotection and Conjugation

Dissolve Hydroxy-PEG24-CH2-Boc
in an appropriate organic solvent

Add a strong acid (e.g., TFA)
to initiate Boc deprotection

Deprotection

Incubate at room temperature
(monitor reaction progress by TLC or LC-MS)

Quench the reaction and neutralize

Purify the deprotected product
(e.g., by chromatography)

Purification

Characterize the purified product
(e.g., NMR, MS)

Analysis

Perform conjugation to the target molecule
via the newly available primary amine

Conjugation Step
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Safe Handling Protocol for Hydroxy-PEG24-CH2-Boc

Preparation

Handling

Cleanup and Disposal

Consult Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Ensure proper ventilation
(Fume Hood)

Weigh the required amount carefully
(Avoid creating dust)

Dissolve in a suitable solvent

Decontaminate work surfaces

Dispose of waste in designated containers
(Follow institutional guidelines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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